Cas no 2172116-31-1 (tert-butyl 8-(cyclopropylamino)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate)

• Product Name: tert-butyl 8-(cyclopropylamino)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• CAS No: 2172116-31-1
• MF: C₁₈H₂₆N₂O₂
• MW: 302.411244869232
• CID: 6012063
• PubChem ID: 165960957
• Update Time: 2025-06-12

tert-butyl 8-(cyclopropylamino)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 8-(cyclopropylamino)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• tert-butyl 8-[(cyclopropylamino)methyl]-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• EN300-1275348
• 2172116-31-1

• Inchi： 1S/C18H26N2O2/c1-18(2,3)22-17(21)20-10-9-13-5-4-6-14(16(13)12-20)11-19-15-7-8-15/h4-6,15,19H,7-12H2,1-3H3
• InChI Key： MJLYORBZYRVLHY-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC2C=CC=C(C=2C1)CNC1CC1)=O

Computed Properties

• Exact Mass: 302.199428076g/mol
• Monoisotopic Mass: 302.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl 8-(cyclopropylamino)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

Comprehensive Overview of tert-butyl 8-(cyclopropylamino)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 2172116-31-1)

The compound tert-butyl 8-(cyclopropylamino)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 2172116-31-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a tetrahydroisoquinoline core modified with a cyclopropylamino group and a tert-butyl carboxylate moiety, makes it a valuable intermediate in drug discovery and development. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics, given the pharmacological relevance of tetrahydroisoquinoline derivatives.

In recent years, the demand for novel heterocyclic compounds like tert-butyl 8-(cyclopropylamino)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate has surged due to their role in addressing unmet medical needs. The compound's CAS No. 2172116-31-1 is frequently searched in academic and industrial databases, reflecting its growing importance. Its structural complexity and functional groups make it a candidate for modulating biological targets, such as receptors or enzymes, which are critical in treating neurological disorders.

From a synthetic chemistry perspective, the introduction of the cyclopropylamino group enhances the molecule's stability and bioavailability, while the tert-butyl carboxylate moiety offers versatility in further derivatization. This dual functionality aligns with current trends in fragment-based drug design, where researchers aim to optimize small molecules for improved efficacy and safety. The compound's tetrahydroisoquinoline scaffold is also a hotspot in medicinal chemistry, as it mimics natural alkaloids with proven bioactivity.

Another area of interest is the compound's potential role in green chemistry applications. With increasing emphasis on sustainable synthesis, tert-butyl 8-(cyclopropylamino)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate could serve as a model for developing eco-friendly catalytic processes. Its structural features may enable selective transformations under mild conditions, reducing waste and energy consumption—a key focus in modern pharmaceutical manufacturing.

In summary, tert-butyl 8-(cyclopropylamino)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 2172116-31-1) represents a promising candidate for advancing both therapeutic and synthetic chemistry. Its multifaceted applications, combined with the rising demand for innovative heterocyclic scaffolds, position it as a compound of high relevance in contemporary research. Future studies may explore its pharmacokinetic properties and broader utility in drug development pipelines.